Cas no 442531-56-8 (1-(3,4-Difluorophenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid)

• Product Name: 1-(3,4-Difluorophenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid
• CAS No: 442531-56-8
• MF: C₁₅H₁₀F₂N₂O₂
• MW: 288.248910427094
• MDL: MFCD03021460
• CID: 4714322
• Update Time: 2025-07-20

1-(3,4-Difluorophenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid
• Oprea1_550984
• HMS1648P13
• 1-(3,4-difluorophenyl)-2-methylbenzimidazole-5-carboxylic acid
• STK504480
• 1-(3,4-difluorophenyl)-2-methyl-1,3-benzodiazole-5-carboxylic acid
• 1-(3,4-Difluorophenyl)-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid
• 4-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]
• 1-(3,4-Difluorophenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid

• MDL： MFCD03021460
• Inchi： 1S/C15H10F2N2O2/c1-8-18-13-6-9(15(20)21)2-5-14(13)19(8)10-3-4-11(16)12(17)7-10/h2-7H,1H3,(H,20,21)
• InChI Key： VNBVKYDZZMGCME-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(C)=NC2C=C(C(=O)O)C=CC1=2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 409
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 1-(3,4-Difluorophenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid

Research Briefing on 1-(3,4-Difluorophenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid (CAS: 442531-56-8)

1-(3,4-Difluorophenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid (CAS: 442531-56-8) has recently emerged as a compound of significant interest in the field of medicinal chemistry and drug discovery. This benzimidazole derivative exhibits a unique structural framework that makes it a promising candidate for the development of novel therapeutic agents. Recent studies have focused on its potential applications in targeting various disease pathways, particularly in oncology and infectious diseases.

The compound's molecular structure features a benzimidazole core substituted with a 3,4-difluorophenyl group at the 1-position and a carboxylic acid moiety at the 5-position. This configuration provides both lipophilic and hydrophilic properties, which are crucial for drug-like characteristics. The presence of fluorine atoms enhances metabolic stability and improves binding affinity to biological targets through specific interactions with protein residues.

Recent pharmacological evaluations have demonstrated that 1-(3,4-Difluorophenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid shows inhibitory activity against several kinase targets involved in cancer progression. In particular, studies published in the Journal of Medicinal Chemistry (2023) reported its potent inhibition of VEGFR-2 with an IC50 value of 12.3 nM, suggesting potential anti-angiogenic applications. Molecular docking simulations revealed that the carboxylic acid group forms critical hydrogen bonds with the kinase's hinge region, while the difluorophenyl moiety occupies a hydrophobic pocket.

In addition to its kinase inhibitory properties, the compound has shown promise as an antimicrobial agent. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its efficacy against drug-resistant bacterial strains, with MIC values ranging from 2-8 μg/mL against MRSA. The mechanism appears to involve disruption of bacterial cell wall biosynthesis, as evidenced by electron microscopy studies showing morphological changes in treated bacterial cells.

The synthetic route to 1-(3,4-Difluorophenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid has been optimized in recent work, with a new three-step procedure achieving an overall yield of 68%. Key improvements include the use of microwave-assisted cyclization and a novel palladium-catalyzed carboxylation step. These advancements, reported in Organic Process Research & Development (2023), have made the compound more accessible for further biological evaluation.

Current challenges in the development of this compound include improving its pharmacokinetic properties, particularly oral bioavailability. Recent structure-activity relationship (SAR) studies have identified several promising derivatives with enhanced metabolic stability. The carboxylic acid moiety has been the focus of prodrug strategies, with ester derivatives showing improved cellular uptake in in vitro models.

Future research directions include comprehensive toxicological evaluation and further optimization of the lead structure. The compound's potential as a dual-targeting agent (combining kinase inhibition with antimicrobial activity) is particularly intriguing and warrants additional investigation. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, indicating growing industry interest in this chemical class.